N-Boc-2-(5-ethyl-1,3,4-oxadiazol-2-yl)ethylamine

• Molecular Formula: C11H19N3O3
• Molecular Weight: 241.29 g/mol
• IUPAC Name: tert-butyl N-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• InChI: InChI=1S/C11H19N3O3/c1-5-8-13-14-9(16-8)6-7-12-10(15)17-11(2,3)4/h5-7H2,1-4H3,(H,12,15)
• InChI Key: XHWZNIUVZVOHLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)CCNC(=O)OC(C)(C)C

Description

N-Boc-2-(5-ethyl-1,3,4-oxadiazol-2-yl)ethylamine is a useful research compound. Its molecular formula is C11H19N3O3 and its molecular weight is 241.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

11.49 g (24.70 mmol) PS-triphenylphosphine are placed in 240 ml dichloromethane, 6.27 g (24.70 mmol) iodine are added. The mixture is stirred for 0.1 hours at ambient temperature, then 7.00 ml (50.50 mmol) triethylamine are added dropwise. 3.20 g (12.34 mmol) tert-butyl [3-oxo-3-(N′-propionyl-hydrazino)-propyl]-carbamate dissolved in 150 ml dichloromethane are added. The reaction mixture is stirred for 24 hours at ambient temperature, then the precipitate is filtered off. The filtrate is evaporated down and purified by chromatography.

Synthesis routes and methods II

Procedure details

11.49 g (24.70 mmol) PS-triphenylphosphine are placed in 240 ml dichloromethane, 6.27 g (24.70 mmol) iodine are added. The mixture is stirred for 0.1 hours at ambient temperature, then 7.00 ml (50.50 mmol) triethylamine are added dropwise. 3.20 g (12.34 mmol) tert-butyl[3-oxo-3-(N′-propionyl-hydrazino)-propyl]-carbamate dissolved in 150 ml dichloromethane are added. The reaction mixture is stirred for 24 hours at ambient temperature, then the precipitate is filtered off. The filtrate is evaporated down and purified by chromatography.